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This technical support center provides in-depth troubleshooting guides and frequently asked

questions to help researchers, scientists, and drug development professionals diagnose and

resolve packet loss issues in networks utilizing the Temporal Key Integrity Protocol (TKIP) for

encryption.

Troubleshooting Guides
This section offers step-by-step guidance for identifying and resolving specific issues

encountered during experiments on TKIP-encrypted networks.

Q1: How can I confirm that high packet loss is caused by TKIP's Michael MIC failure

countermeasures?

A: The most direct cause of severe, intermittent packet loss in TKIP is the activation of its built-

in countermeasures against Message Integrity Check (MIC) failures. You can confirm this by

correlating network outages with specific log messages on your wireless Access Point (AP).

Access AP Logs: Check the system or event logs of the relevant wireless access point.

Search for MIC Failure Events: Look for log entries explicitly mentioning "TKIP Michael MIC

failure" or similar wording. These logs often include the MAC address of the client station

that sent the packet with the invalid MIC.[1][2]
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Identify the Countermeasure Activation: The TKIP countermeasure is triggered if two packets

with invalid MICs are detected within a 60-second window.[3][4][5] Following the second

failure report, you should see log entries indicating that the AP is shutting down the interface

or disassociating all clients for a 60-second period.[6][7]

Correlate with Packet Loss: Use a network monitoring tool to confirm that the periods of high

packet loss or total network unavailability align precisely with the 60-second shutdown

periods initiated by the AP's countermeasures.

Q2: A specific client device is causing network-wide disruptions. How do I investigate it?

A: If your AP logs point to a single client MAC address as the source of repeated MIC failures,

that device is likely the cause of the disruption. This can be due to a faulty network driver,

misconfigured software, or hardware issues.[3][5]

Follow the Experimental Protocol for Investigating Michael MIC Failures outlined below to

isolate and analyze traffic from the suspected device. If the device is found to be faulty, the

primary recommendations are to update its wireless network drivers, check for firmware

updates, or, if the issue persists, replace the network adapter.

Q3: I suspect an external Denial of Service (DoS) attack is exploiting TKIP. What's the

investigation workflow?

A: TKIP's countermeasure system can be deliberately exploited to create a Denial of Service

(DoS) attack, as an attacker only needs to send two forged packets with bad MICs every

minute to disrupt the network.[3][8]

The workflow below illustrates the logical steps to determine if packet loss is due to a malicious

attack or a general network issue.
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Caption: Troubleshooting logic for TKIP-related packet loss.

Q4: What tools are recommended for analyzing packet loss on a Wi-Fi network?

A: A combination of tools is necessary for a thorough analysis.
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Tool Name Primary Use Case Reference

Wireshark

Deep packet inspection and

protocol analysis. Essential for

capturing and examining

individual 802.11 frames to

identify malformed packets or

protocol anomalies.

[9][10][11]

Ping

Basic connectivity testing.

Measures round-trip time and

provides a simple percentage

of lost packets. Useful for

quickly determining if a

connection is live.

[10][12]

Iperf / Iperf3

Performance measurement.

Generates TCP or UDP traffic

to measure throughput, jitter,

and packet loss between two

endpoints, providing a more

realistic performance picture

than ping.

[12]

Traceroute / MTR

Path analysis. Identifies the

specific network hops where

packet loss is occurring,

helping to distinguish between

local Wi-Fi issues and

problems further upstream.

[10][11]

Network Analyzers

Comprehensive monitoring.

Tools like NetSpot, SolarWinds

Network Performance Monitor,

or Paessler PRTG provide

dashboards for monitoring

signal strength, channel

usage, and network health

over time.

[9][13][14]
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Experimental Protocols
Protocol 1: Investigating Michael MIC Failures

This protocol details the steps to capture and analyze traffic associated with TKIP MIC failures.

Prerequisites: A computer with a wireless adapter capable of monitor mode and packet

injection, with Wireshark (or an equivalent packet analyzer) installed.

Identify Target: From the AP logs, identify the MAC address of the client reporting MIC

failures.

Configure Packet Capture:

Place the analysis machine in physical proximity to the AP and the client device.

Set the wireless adapter to monitor mode on the same channel used by the AP.

Start a capture in Wireshark. Use a display filter like wlan.addr == [client_mac_address] to

isolate traffic to and from the target device.

Trigger and Observe:

Attempt to replicate the normal operation of the client device.

Simultaneously, monitor the AP logs in real-time.

When a "MIC failure" event is logged, stop the Wireshark capture shortly after.

Analyze Captured Data:

Examine the packets immediately preceding the MIC failure.

Look for any malformed 802.11 frames, unexpected retransmissions, or packets with

incorrect sequence numbers.

If a DoS attack is suspected, look for frames sent from an unauthorized device that appear

to be replayed or forged packets directed at the client.
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Conclusion: The analysis will help determine if the invalid packets originate from the client

itself (indicating a driver/hardware fault) or an external source (indicating an attack).

Frequently Asked Questions (FAQs)
Q1: What is TKIP and why is it considered insecure?

A: The Temporal Key Integrity Protocol (TKIP) was introduced as an interim security solution to

replace the flawed Wired Equivalent Privacy (WEP) protocol without requiring hardware

upgrades.[15] It "wraps" the WEP encryption engine but adds several security enhancements,

such as a key mixing function for each packet and a Message Integrity Check (MIC) named

"Michael".[16][17]

However, TKIP is no longer considered secure and was deprecated in the 802.11 standard

revision of 2012.[15] Its vulnerabilities include:

DoS Vulnerability: Its countermeasure to MIC failures can be exploited to shut down the

network.[3][7]

Packet Decryption: While difficult, attacks exist that can decrypt TKIP packets over time.[15]

[16]

Packet Forgery: Attackers who successfully recover the MIC key can forge and inject a

limited number of packets into the network.[4][18]

Q2: What are the primary causes of packet loss specifically in TKIP-encrypted networks?

A: While general network issues like congestion, interference, and faulty hardware can cause

packet loss on any network, TKIP introduces a unique and significant cause: Michael MIC

Failure Countermeasures.[19][20][21]

Primary Cause: If an AP receives two packets with an incorrect MIC within 60 seconds, it

assumes it is under attack. To mitigate this, it enforces a 60-second "blackout" period where

it disassociates all connected clients and accepts no new connections.[3][5][6] This is the

most common reason for observing sudden, complete packet loss for one-minute intervals

on a TKIP network.
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Secondary Causes:

Faulty Client Drivers: A device with a broken driver may incorrectly calculate the MIC,

triggering the AP's countermeasures and causing network-wide disruption.[5]

High Interference: Severe RF interference or multipath can corrupt packets in transit,

leading to a failed MIC check upon arrival.[5]
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Caption: The TKIP Michael MIC failure countermeasure process.

Q3: What are the typical symptoms of TKIP-related packet loss?
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A: The symptoms are distinct from standard network congestion:

Intermittent Connectivity: Users will experience a total loss of network connectivity that lasts

for exactly 60 seconds, followed by a restoration of service.

Regular Dropouts: If the issue is caused by a persistent faulty client or an ongoing attack,

these 60-second outages may occur repeatedly.

Slow Performance: Even without MIC failures, TKIP limits the maximum data rate to 54

Mbps.[16] Furthermore, the computational overhead of TKIP's RC4 cipher is higher than that

of AES, which can lead to reduced overall network performance.[17]

Q4: Can using a single TKIP device affect my entire WPA2-AES network?

A: Yes. In a mixed-mode environment (where both WPA-TKIP and WPA2-AES clients can

connect), the security of broadcast and multicast traffic for all clients can be downgraded. This

is due to the Group Temporal Key (GTK), which is shared among all clients on an AP. If a single

TKIP client connects, the AP will use TKIP to encrypt all broadcast/multicast traffic to ensure

compatibility, effectively reducing the security for all connected WPA2-AES devices for that

traffic type.[3]

Q5: Is it possible to mitigate TKIP vulnerabilities without upgrading to AES?

A: Mitigation options are limited and not recommended as long-term solutions. The most

secure and strongly advised action is to phase out all TKIP-capable devices and configure your

network to use WPA2-AES or WPA3 exclusively.[18] Some partial mitigation tactics include:

More Frequent Key Rotation: Reducing the pairwise key rotation interval to less than 120

seconds can make it harder for an attacker to gather enough data to decrypt a packet.

However, this increases the load on authentication servers.[3]

Disabling MIC Failure Reports: Some systems may allow you to disable the countermeasure

feature, which would prevent the 60-second DoS shutdown. However, this also disables the

only active protection against Michael hash brute-force attacks.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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